2-[(3,5-dimethylphenyl)amino]-N-phenylacetamide hydrochloride

• IUPAC Name: 2-(3,5-dimethylanilino)-N-phenylacetamide;hydrochloride
• InChI: InChI=1S/C16H18N2O.ClH/c1-12-8-13(2)10-15(9-12)17-11-16(19)18-14-6-4-3-5-7-14;/h3-10,17H,11H2,1-2H3,(H,18,19);1H
• InChI Key: RELTWIRILQPOGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NCC(=O)NC2=CC=CC=C2)C.Cl
• Molecular Formula: C16H19ClN2O
• Molecular Weight: 290.79 g/mol
• CAS No.: 1258652-16-2

Description

Synthesis Analysis

The synthetic route for this compound involves several steps. One notable approach is the Heck reaction , where 4-bromo-2,6-dimethylaniline reacts with acrylamide under inert conditions to yield the intermediate (2E)-3-(4-amino-3,5-dimethylphenyl)prop-2-enenitrile hydrochloride.

Scientific Research Applications

Molecular Structure and Bonding

• The molecular structure of similar compounds, such as 2,2-Dichloro-N-(3,5-dimethylphenyl)acetamide, has been analyzed, revealing details about bond parameters and hydrogen bonding patterns. These findings contribute to understanding the structural characteristics of related acetanilides (B. Gowda et al., 2007).

Chemical Synthesis and Modifications

• Research has been conducted on the synthesis of various derivatives of similar compounds, indicating their potential as intermediates in chemical synthesis. For example, the synthesis of N-(substituted benzyl)-2-(3',5'-dimethyl-4'-hydroxyphenyl) acetamides shows the versatility of these compounds in chemical reactions (B. Raju, 2008).

Pharmaceutical Applications

• Some studies have explored the potential pharmaceutical applications of related compounds. For instance, derivatives of 6-amino-2-phenylbenzothiazoles, similar in structure, have shown cytostatic activities against various human cell lines, indicating potential use in cancer treatment (L. Racané et al., 2006).

Antimicrobial Activity

• There is research indicating that certain analogues exhibit antimicrobial properties. For example, a study synthesized novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and tested them for antimicrobial activity, showing promising results against fungal and bacterial strains (H. Jayadevappa et al., 2012).

Chromatographic Applications

• The compounds have been used in the development of chiral stationary phases for high-performance liquid chromatography, indicating their utility in analytical chemistry (D. Kontrec et al., 2003).

Safety and Hazards

• MSDS : Detailed safety information can be found in the [Material Safety Data Sheet (MSDS)].